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molecular formula C11H15ClO3S B1338845 5-tert-Butyl-2-methoxybenzenesulfonyl chloride CAS No. 88041-83-2

5-tert-Butyl-2-methoxybenzenesulfonyl chloride

Cat. No. B1338845
CAS RN: 88041-83-2
M. Wt: 262.75 g/mol
InChI Key: MMKJABSTFRSIQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04661636

Procedure details

25.3 g (0.1 mol) of 3-(1,1-dimethylethyl)-6-methoxybenzenesulfonyl chloride are dissolved in a little acetone and slowly added dropwise to 100 ml of concentrated ammonia solution at room temperature. The mixture is stirred at room temperature for 30 minutes and then poured onto ice-water. After acidification with concentrated hydrochloric acid, the product is filtered off with suction. Isopropanol is used for recrystallization. White crystals of melting point 156°-158° C.
Name
3-(1,1-dimethylethyl)-6-methoxybenzenesulfonyl chloride
Quantity
25.3 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ammonia
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
3-(1,1-dimethylethyl)-6-methoxybenzenesulfonamide

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([C:5]1[CH:6]=[C:7]([S:13](Cl)(=[O:15])=[O:14])[C:8]([O:11][CH3:12])=[CH:9][CH:10]=1)([CH3:4])[CH3:3].[NH3:17]>CC(C)=O>[CH3:1][C:2]([C:5]1[CH:6]=[C:7]([S:13]([NH2:17])(=[O:15])=[O:14])[C:8]([O:11][CH3:12])=[CH:9][CH:10]=1)([CH3:4])[CH3:3]

Inputs

Step One
Name
3-(1,1-dimethylethyl)-6-methoxybenzenesulfonyl chloride
Quantity
25.3 g
Type
reactant
Smiles
CC(C)(C)C=1C=C(C(=CC1)OC)S(=O)(=O)Cl
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C
Step Two
Name
ammonia
Quantity
100 mL
Type
reactant
Smiles
N

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture is stirred at room temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
poured onto ice-water
FILTRATION
Type
FILTRATION
Details
After acidification with concentrated hydrochloric acid, the product is filtered off with suction
CUSTOM
Type
CUSTOM
Details
Isopropanol is used for recrystallization

Outcomes

Product
Details
Reaction Time
 30 min
Name
3-(1,1-dimethylethyl)-6-methoxybenzenesulfonamide
Type
Smiles
CC(C)(C)C=1C=C(C(=CC1)OC)S(=O)(=O)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.